Cas no 2549028-24-0 (4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine)

• Product Name: 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine
• CAS No: 2549028-24-0
• MF: C₁₇H₂₁ClN₆
• MW: 344.841841459274
• CID: 5311953
• PubChem ID: 154882546
• Update Time: 2025-05-24

4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549028-24-0
• 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine
• AKOS040729575
• F6788-1688
• 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine

• Inchi： 1S/C17H21ClN6/c1-11-12(2)21-15(13-3-4-13)22-16(11)23-5-7-24(8-6-23)17-19-9-14(18)10-20-17/h9-10,13H,3-8H2,1-2H3
• InChI Key： VHBUKIKYGXIYII-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N1CCN(C2=C(C)C(C)=NC(C3CC3)=N2)CC1

Computed Properties

• Exact Mass: 344.1516224g/mol
• Monoisotopic Mass: 344.1516224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58Ų

Additional information on 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine

4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine: A Comprehensive Overview

The compound 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine, identified by the CAS Registry Number CAS No. 2549028-24-0, is a complex heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a pyrimidine ring system, a piperazine moiety, and a cyclopropyl group. The presence of these functional groups makes it a promising candidate for drug discovery and development.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. Pyrimidines are known for their ability to interact with biological targets such as kinases, proteases, and nucleic acids. The inclusion of a piperazine group in the structure further enhances the compound's versatility, as piperazines are commonly used in drug design due to their ability to form hydrogen bonds and their flexibility in binding to protein targets. The cyclopropyl group adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by the introduction of substituents such as the piperazine moiety and the cyclopropyl group. Recent advancements in synthetic chemistry have made it possible to achieve higher yields and better purity levels, making this compound more accessible for research purposes. Researchers have also explored alternative synthetic routes to optimize the process further, reducing costs and minimizing environmental impact.

In terms of pharmacological activity, this compound has shown potential in several areas. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. The presence of the 5-chloropyrimidin-2-yl group is believed to play a crucial role in this activity by enhancing the molecule's binding affinity to target proteins. Additionally, preliminary toxicity studies suggest that this compound has a favorable safety profile, making it a strong candidate for further preclinical testing.

The application of computational chemistry tools has been instrumental in understanding the properties of this compound. Molecular docking studies have provided insights into how the molecule interacts with its target proteins at the atomic level. These studies have also highlighted key residues that are critical for binding, guiding researchers in designing more potent analogs. Furthermore, quantum mechanical calculations have been used to predict the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

Recent research has also focused on modifying the substituents on the pyrimidine ring to explore their effects on biological activity. For example, replacing the chlorine atom with other halogens or electron-withdrawing groups has been shown to alter the molecule's potency and selectivity. These findings underscore the importance of structural optimization in drug design and highlight the potential for developing more effective therapeutic agents based on this scaffold.

In conclusion, 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5,6-dimethylpyrimidine represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, combined with advancements in synthetic and computational chemistry, positions it as a promising candidate for future drug development efforts.